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Abstract
2-Phosphonobutane-1,2,4-Tricarboxylic Acid (PBTC) is a versatile organophosphonate

renowned for its exceptional efficacy as a scale and corrosion inhibitor in industrial water

treatment systems.[1][2][3] Its unique molecular structure, which combines both phosphonic

acid and carboxylic acid functional groups, imparts superior stability and performance in harsh

conditions of high temperature, pH, and hardness.[4] This guide provides a comprehensive

overview of the chemical and physical properties of PBTC, its synthesis, mechanisms of action,

and a summary of toxicological and environmental fate data. While its primary applications are

industrial, this document aims to provide a thorough technical resource for researchers and

scientists across various disciplines.

Chemical and Physical Properties
PBTC is a colorless to light yellow, transparent liquid in its common commercially available

50% aqueous solution form.[4] The presence of both phosphonate and carboxylate groups

allows for strong chelation of metal ions and effective dispersion of mineral scales.[1][5]

Table 1: Physical and Chemical Properties of PBTC
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Property Value Reference(s)

Chemical Formula C₇H₁₁O₉P [6]

Molecular Weight 270.13 g/mol [6]

CAS Number 37971-36-1 [6]

Appearance

Colorless to light yellow

transparent liquid (50%

solution)

[4]

Density (20°C) ≥ 1.27 g/cm³ (50% solution) [4]

pH (1% water solution) 1.5 - 2.0 [4]

Melting Point -15°C [7]

Boiling Point
~100°C (for 50% aqueous

solution)
[7]

Water Solubility Completely miscible [7]

Vapor Pressure
11.4 kPa @ 50°C (for 50%

aqueous solution)
[7]

Table 2: Specifications of a Typical 50% PBTC Solution

Parameter Specification Reference(s)

Active Acid Content 49.0 - 51.0% [4]

Phosphorous Acid (as PO₃³⁻) ≤ 0.8% [4]

Phosphoric Acid (as PO₄³⁻) ≤ 0.5% [4]

Iron (as Fe) ≤ 20.0 ppm [4]

Chloride ≤ 10.0 ppm [4]

Synthesis of Phosphonobutane Tricarboxylic Acid
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The industrial synthesis of PBTC typically involves a multi-step process. A common method is

the reaction of a dialkyl phosphite with a dialkyl maleate, followed by a Michael addition with an

alkyl acrylate, and subsequent hydrolysis.[4]

Experimental Protocol for PBTC Synthesis
This protocol is a generalized representation based on common industrial synthesis

descriptions.[8][9][10][11]

Materials:

Dimethyl phosphite

Dimethyl maleate

Sodium methoxide (as a catalyst)

Methyl acrylate

Hydrochloric acid (for hydrolysis)

Methanol

Procedure:

Formation of Tetramethyl Phosphonosuccinate: In a reaction vessel, dimethyl phosphite and

dimethyl maleate are reacted in the presence of a basic catalyst, such as sodium methoxide.

This is an exothermic reaction and requires cooling to maintain the desired temperature.

Michael Addition: The resulting tetramethyl phosphonosuccinate is then reacted with methyl

acrylate. This step forms the pentamethyl ester of 2-phosphonobutane-1,2,4-tricarboxylic

acid.

Hydrolysis: The pentamethyl ester is hydrolyzed using a strong acid, such as hydrochloric

acid, under reflux. This step removes the methyl groups, yielding the final PBTC product.

Purification: The final product is a 50% aqueous solution of PBTC. Further purification steps

may be employed to remove any unreacted starting materials or byproducts.
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PBTC Synthesis Workflow

Start Materials:
- Dimethyl Phosphite
- Dimethyl Maleate
- Sodium Methoxide

Reaction 1:
Formation of Tetramethyl

Phosphonosuccinate

Reaction 2:
Michael Addition

Methyl Acrylate

Pentamethyl Ester of PBTC

Hydrolysis

Hydrochloric Acid

PBTC (50% Aqueous Solution)
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A simplified workflow for the synthesis of PBTC.

Mechanism of Action
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PBTC's primary functions are scale and corrosion inhibition, which are crucial in industrial

water systems.

Scale Inhibition
PBTC is a highly effective inhibitor of mineral scale formation, particularly calcium carbonate.

[12][13] It functions through a "threshold effect," where sub-stoichiometric concentrations can

significantly delay or prevent scale formation.[6] The mechanism involves adsorption of PBTC

onto the active growth sites of mineral crystals, disrupting their lattice structure and preventing

further growth.

Table 3: Calcium Carbonate Scale Inhibition Efficiency of PBTC

PBTC Concentration (ppm) Scale Inhibition (%) Reference(s)

15 ~35 [12]

30 ~40 [12]

60 ~44 [12]

Conditions: High CaCO₃ supersaturation.

Corrosion Inhibition
PBTC acts as an anodic inhibitor, forming a protective film on metal surfaces, particularly

carbon steel.[14][15] This film acts as a barrier, preventing the electrochemical reactions that

lead to corrosion. The phosphonate and carboxylate groups in the PBTC molecule adsorb onto

the metal surface, creating a stable, protective layer.[14]
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Corrosion Inhibition Mechanism of PBTC

Metal Surface (Anode)
Fe -> Fe²⁺ + 2e⁻

Adsorption of PBTC
on Metal Surface

PBTC Molecules in Solution

Formation of a Protective
Inhibitor Film Corrosion Inhibition

Click to download full resolution via product page

Mechanism of corrosion inhibition by PBTC on a metal surface.

Toxicological and Environmental Profile
Toxicity
PBTC exhibits low acute toxicity.[7] However, as an acidic substance, it can cause irritation

upon contact with eyes and skin.[16]

Table 4: Acute Toxicity Data for PBTC

Test Species Result Reference(s)

Oral LD₅₀ Rat > 6500 mg/kg [16]

Dermal LD₅₀ Rat > 4000 mg/kg [16]

Inhalation LC₅₀ (4h) Rat
> 1.979 mg/L (sodium

salt)
[16]

Skin Irritation Rabbit Non-irritating [16]

Eye Irritation Rabbit Moderately irritating [16]

PBTC has tested negative in Ames tests and an in vitro chromosomal aberration test.[7]

Environmental Fate
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PBTC is not readily biodegradable.[7] However, it can undergo photodegradation in water in

the presence of photochemically induced sensitizers.[7] Due to its high water solubility, the

primary environmental compartment for PBTC is the hydrosphere.[7] It is not expected to

bioaccumulate.[16]

Environmental Fate of PBTC

Release into
Aquatic Environment

Low Biodegradability Photodegradation
(in presence of sensitizers) Persistence in Hydrosphere

No Significant Bioaccumulation

Click to download full resolution via product page

A summary of the environmental fate of PBTC.

Relevance to Drug Development
Based on a comprehensive review of available literature, there is currently no evidence to

suggest that Phosphonobutane Tricarboxylic Acid is used in any pharmaceutical formulations

or possesses any specific biological activity relevant to drug development. Its established

applications are confined to industrial processes, primarily as a scale and corrosion inhibitor.

The toxicological profile, while indicating low acute toxicity, has not been evaluated under the

rigorous standards required for pharmaceutical excipients or active pharmaceutical ingredients.

Therefore, its application in the field of drug development is not supported by current scientific

data.

Conclusion
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Phosphonobutane Tricarboxylic Acid is a highly effective and widely used scale and corrosion

inhibitor with well-characterized chemical and physical properties. Its synthesis is a multi-step

process yielding a stable and efficient product. The mechanisms of scale and corrosion

inhibition are based on surface adsorption and the formation of a protective film. While

toxicological data indicates low acute toxicity, its environmental persistence warrants

responsible handling and disposal. At present, the applications of PBTC are exclusively

industrial, with no documented use or investigation in the realm of drug development. This

guide serves as a detailed technical resource for understanding the fundamental properties

and applications of this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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